(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate

Specification

• CAS No.: 123333-93-7
• Molecular Formula: C8H17ClN2O2
• Molecular Weight: 208.68 g/mol
• IUPAC Name: (2,4-dimethylphenyl)hydrazine;dihydrate;hydrochloride
• Standard InChI: InChI=1S/C8H12N2.ClH.2H2O/c1-6-3-4-8(10-9)7(2)5-6;;;/h3-5,10H,9H2,1-2H3;1H;2*1H2
• SMILES: CC1=CC(=C(C=C1)NN)C.O.O.Cl
• Canonical SMILES: CC1=CC(=C(C=C1)NN)C.O.O.Cl

Introduction

(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate is an organic compound with the molecular formula C8H17ClN2O2 and a molecular weight of 208.68 g/mol. It is a derivative of phenylhydrazine, where the phenyl ring is substituted with two methyl groups at positions 2 and 4. This compound is of interest in various chemical syntheses due to its reactive hydrazine group.

Synonyms and Identifiers

• IUPAC Name: (2,4-dimethylphenyl)hydrazine;dihydrate;hydrochloride

• InChI: 1S/C8H12N2.ClH.2H2O/c1-6-3-4-8(10-9)7(2)5-6;;;/h3-5,10H,9H2,1-2H3;1H;2*1H2

• InChIKey: PJZKEBPMNNQAJW-UHFFFAOYSA-N

• PubChem CID: 72942915

Synthesis Methods

The synthesis of (2,4-dimethylphenyl)hydrazine hydrochloride dihydrate can involve the reaction of N,N'-dimethylhydrazine with 2,4-dimethylaniline. This method is favored for its simplicity and efficiency in producing high-purity compounds.

Biological Activities

Research indicates that this compound may possess anticancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, it is used in the synthesis of hydrazones, which have various biological activities such as antifungal, antibacterial, and anti-inflammatory properties.

Applications in Chemosensor Chemistry

(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate is used in the synthesis of chemosensors. These compounds are derived from the condensation of the hydrazine with aromatic carbonyl compounds and have potential applications in detecting metal ions or other analytes.

Research Findings and Future Directions

Recent studies have focused on optimizing synthetic routes and characterizing the biological activities of (2,4-dimethylphenyl)hydrazine hydrochloride dihydrate. Its potential in medicinal chemistry, particularly in developing anticancer agents and chemosensors, makes it a subject of ongoing research.